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Compound of Interest

3-Bromo-5-fluoro-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B172950

Essential Safety and Handling Guide for 3-
Bromo-5-fluoro-2-hydroxybenzaldehyde

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Bromo-5-fluoro-2-
hydroxybenzaldehyde. The following procedures are designed to ensure safe laboratory
operations and minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromo-5-fluoro-2-hydroxybenzaldehyde is classified as an irritant. It is crucial to use
appropriate personal protective equipment to prevent exposure.[1] The primary hazards include
skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes.[3][4]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any tears or punctures
before use.[4][5]

Body Protection

Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to
protect skin and clothing from

contamination.[3][5]

Respiratory Protection

Fume Hood or Respirator

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to avoid inhalation of dust or

vapors.[3][6]

Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of the compound and

ensure a safe laboratory environment.

Handling:

Storage:

Wash hands thoroughly after handling the chemical.[2][3]

Prevent the formation of dust.[6]

Do not eat, drink, or smoke in the laboratory.[7]

Avoid all personal contact, including inhalation of dust or vapors.[7]

Use only in a well-ventilated area, such as a chemical fume hood.[6]
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» Store in a tightly sealed container in a cool, dry place.[2][3]

o Keep away from incompatible materials, such as strong oxidizing agents.[3]

o Ensure the storage area is well-ventilated.[2][3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2][6]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][6]

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. Seek

medical attention.[2][3]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[2][3]

Minor Spill

Absorb the spill with an inert material (e.qg.,
vermiculite, sand) and place it in a suitable
container for disposal. Clean the spill area with

soap and water.[2]

Major Spill

Evacuate the area and prevent entry. Notify your
institution's environmental health and safety

department immediately.

Disposal Plan

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://aksci.com/sds/3948DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3948DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3948DP_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://aksci.com/sds/3948DP_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://aksci.com/sds/3948DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3948DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3948DP_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All waste materials should be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.

Waste Disposal Steps:

e Collect all waste, including contaminated PPE and spill cleanup materials, in a designated
and properly labeled hazardous waste container.

e The container should be kept closed and stored in a designated hazardous waste
accumulation area.

» Contact your institution's hazardous waste management service for pickup and disposal. Do
not dispose of this chemical down the drain.[2][3]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-fluoro-2-
hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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